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Compound of Interest

Compound Name: 1-Octanesulfonic acid

Cat. No.: B1201126

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
characteristics of 1-octanesulfonic acid and its commonly used sodium salt. The information
is curated for researchers, scientists, and professionals in drug development who utilize this
compound, primarily as an ion-pairing agent in analytical chromatography. This document
presents quantitative data in structured tables, details relevant experimental protocols, and
includes a visualization of its principal application workflow.

Core Physicochemical Properties

1-Octanesulfonic acid is a straight-chain alkylsulfonic acid. Its amphiphilic nature, stemming
from the combination of a polar sulfonic acid head group and a nonpolar eight-carbon tail,
dictates its chemical behavior and applications. It is a strong acid and is frequently used in the
form of its sodium salt.[1]

Quantitative Data for 1-Octanesulfonic Acid
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Property Value Source(s)
IUPAC Name octane-1-sulfonic acid [2]

CAS Number 3944-72-7 [1]12]
Molecular Formula CsH1s03S [2]
Molecular Weight 194.29 g/mol [1][2]
Physical Appearance Liguid or solid [2]

Melting Point Data not consistently available
Boiling Point Data not consistently available
Density ~1.084 g/cm?3

[3]

Aqueous Solubility

9.8 g/L at 20 °C

[4]

pKa

Strong acid (specific value not

readily available)

[1]

Quantitative Data for 1-Octanesulfonic Acid Sodium Salt
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Property Value Source(s)

Sodium 1-octanesulfonate,
Synonyms ] [5][6]
Sodium caprylyl sulfonate

CAS Number 5324-84-5 [71[8]

Molecular Formula CsH17NaOsS [7]

Molecular Weight 216.27 g/mol [819]

_ White crystalline powder or

Physical Appearance ] [7]
solid

Melting Point >300 °C [71[9][10]

Boiling Point >300 °C 9]

B Soluble in water, 216 mg/mL at

Aqueous Solubility [4107]
25°C

pH (1% ag. solution) 55-75 [7]

Key Applications in Research and Drug
Development

The primary application of 1-octanesulfonic acid and its sodium salt is as an ion-pairing agent
in reverse-phase high-performance liquid chromatography (RP-HPLC).[11] This technique is
crucial for the separation and analysis of polar and ionizable compounds, such as peptides,
proteins, and various drug molecules, which would otherwise exhibit poor retention on
conventional C18 columns.[8][11]

In the context of drug development, sulfonic acid salts are recognized for their utility in forming
stable salts of active pharmaceutical ingredients (APIs), which can offer advantages over other
salt forms.

Experimental Protocols

Below are detailed methodologies for the determination of key physicochemical properties of 1-
octanesulfonic acid and its sodium salt.
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Determination of Melting Point

Objective: To determine the temperature at which the substance transitions from a solid to a
liquid state.

Methodology:

o Sample Preparation: A small amount of the powdered solid (1-octanesulfonic acid sodium
salt) is packed into a capillary tube to a depth of 2-3 mm.

 Instrumentation: A calibrated digital melting point apparatus is used.
e Procedure:
o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

o The temperature range from the appearance of the first liquid droplet to the complete
liquefaction of the sample is recorded as the melting point range. For 1-octanesulfonic
acid sodium salt, the melting point is expected to be above 300 °C.[7][9][10]

Determination of Aqueous Solubility

Objective: To quantify the concentration of 1-octanesulfonic acid or its sodium salt in a
saturated aqueous solution at a specific temperature.

Methodology:

o Sample Preparation: An excess amount of the solute (1-octanesulfonic acid or its sodium
salt) is added to a known volume of deionized water in a sealed container.

o Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker bath) at a
constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure
equilibrium is reached.
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e Separation: The undissolved solid is separated from the solution by centrifugation and/or
filtration through a fine-pore filter (e.g., 0.22 um).

» Quantification: The concentration of the dissolved solute in the clear supernatant/filtrate is
determined using an appropriate analytical technique. For the sodium salt, this can be
achieved by gravimetric analysis (evaporating a known volume of the solution to dryness and
weighing the residue) or by a titrimetric method.

o Calculation: The solubility is expressed in grams per liter (g/L) or milligrams per milliliter
(mg/mL).

Determination of pKa (Potentiometric Titration)

Objective: To determine the acid dissociation constant (pKa) of 1-octanesulfonic acid. As a
strong acid, its pKa is expected to be low.

Methodology:

o Sample Preparation: A known concentration of 1-octanesulfonic acid is dissolved in a
suitable solvent, typically water or a water-cosolvent mixture.

 Instrumentation: A calibrated pH meter with a suitable electrode and a burette for the titrant
are required.

 Titrant: A standardized solution of a strong base (e.g., 0.1 M NaOH) is used as the titrant.

e Procedure:

[e]

The initial pH of the 1-octanesulfonic acid solution is recorded.

o

The titrant is added in small, precise increments.

[¢]

After each addition, the solution is stirred to ensure homogeneity, and the pH is recorded.

[¢]

This process is continued well past the equivalence point.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa can be determined from the pH at the half-equivalence point. For a strong
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acid like 1-octanesulfonic acid, the initial pH will be very low, and the equivalence point will
be sharp.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the use of 1-octanesulfonic acid as
an ion-pairing agent in the HPLC analysis of a cationic analyte.

Underlying Mechanism
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Caption: Logical workflow of ion-pair chromatography using 1-octanesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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